Cas no 2171725-26-9 (2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}hex-4-ynoic acid)

• Product Name: 2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}hex-4-ynoic acid
• CAS No: 2171725-26-9
• MF: C₂₆H₂₆N₂O₅
• MW: 446.495047092438
• CID: 6567928
• PubChem ID: 165778210
• Update Time: 2025-05-19

2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}hex-4-ynoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}hex-4-ynoic acid
• 2171725-26-9
• EN300-1473319
• 2-{[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]formamido}hex-4-ynoic acid

• Inchi： 1S/C26H26N2O5/c1-2-3-13-22(23(29)30)27-24(31)26(14-8-15-26)28-25(32)33-16-21-19-11-6-4-9-17(19)18-10-5-7-12-20(18)21/h4-7,9-12,21-22H,8,13-16H2,1H3,(H,27,31)(H,28,32)(H,29,30)
• InChI Key： FQEQKGNIELRDKC-UHFFFAOYSA-N
• SMILES： O=C(C1(CCC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NC(C(=O)O)CC#CC

Computed Properties

• Exact Mass: 446.18417193g/mol
• Monoisotopic Mass: 446.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 801
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 105Ų

Additional information on 2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}hex-4-ynoic acid

Professional Introduction to 2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}hex-4-ynoic Acid (CAS No. 2171725-26-9)

2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}hex-4-ynoic acid, with the CAS number 2171725-26-9, is a sophisticated organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a cyclobutyl ring, a hexynoic acid moiety, and an amide linkage incorporating a fluorenylmethoxycarbonyl (Fmoc) group. The presence of these functional groups not only contributes to its unique chemical properties but also opens up diverse possibilities for its application in drug discovery and material science.

The fluorenylmethoxycarbonyl group is particularly noteworthy as it is commonly used in peptide synthesis to protect amino groups during coupling reactions. This protective group ensures that the peptide chain remains stable until the final stage of synthesis, where it can be selectively removed under mild acidic conditions. The incorporation of this group in 2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}hex-4-ynoic acid suggests potential applications in the synthesis of complex peptides or peptidomimetics, which are increasingly recognized for their therapeutic efficacy.

The core structure of this compound, featuring a cyclobutyl ring and a hexynoic acid moiety, imparts specific steric and electronic properties that can influence its interactions with biological targets. The cyclobutyl ring, being a rigid cyclic structure, can provide stability and precise orientation for functional groups attached to it. This rigidity is particularly valuable in medicinal chemistry, where the spatial arrangement of atoms can significantly affect the binding affinity and selectivity of a molecule towards its target.

The hexynoic acid component introduces a conjugated system with potential for electronic delocalization, which can be exploited in various chemical reactions or used to modulate the physicochemical properties of the compound. This conjugation can also influence the compound's absorption characteristics in different spectral regions, making it useful for applications in photochemical studies or as a chromophore in materials science.

In recent years, there has been growing interest in the development of novel bioactive molecules that combine structural features from different pharmacophores. The compound 2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}hex-4-ynoic acid exemplifies this trend by integrating multiple functional groups that can interact with biological systems in complex ways. For instance, the amide linkage not only connects the cyclobutyl and hexynoic acid moieties but also provides a site for further derivatization, allowing chemists to tailor the properties of the molecule for specific applications.

The amine group attached to the cyclobutyl ring, protected by the Fmoc group, offers another point of modification. Once deprotected, this amine can be used to introduce various substituents or linkages, enabling the synthesis of more complex structures. This flexibility is particularly valuable in drug discovery, where the ability to modify multiple sites on a molecule can lead to improved pharmacological profiles.

Recent advancements in computational chemistry have also facilitated the design and optimization of such complex molecules. By leveraging molecular modeling techniques, researchers can predict the binding modes and interactions of 2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}hex-4-ynoic acid with potential biological targets. These predictions can guide experimental efforts and accelerate the discovery process.

The synthesis of this compound presents unique challenges due to its complex structure. However, modern synthetic methodologies have made significant strides in addressing these challenges. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed cyclizations have enabled chemists to construct intricate molecular frameworks with high precision. These methods not only improve yield and purity but also allow for greater control over stereochemistry, which is crucial for biological activity.

The potential applications of 2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}hex-4-ynoic acid extend beyond traditional pharmaceuticals into areas such as materials science and agrochemicals. Its unique structural features make it a promising candidate for developing novel materials with enhanced properties or for creating bioactive compounds that can interact with biological systems in innovative ways.

In conclusion, 2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}hex-4-ynoic acid (CAS No. 2171725-26-9) represents an intriguing example of how structural complexity can be leveraged to develop molecules with diverse applications. Its intricate framework, featuring functional groups such as the fluorenylmethoxycarbonyl protective group and amide linkage, offers numerous possibilities for further exploration in both academic research and industrial settings.